N-allyl-4-[(4-methyl-1-piperidinyl)carbonyl]benzenesulfonamide

• IUPAC Name: 4-(4-methylpiperidine-1-carbonyl)-N-prop-2-enylbenzenesulfonamide
• InChI: InChI=1S/C16H22N2O3S/c1-3-10-17-22(20,21)15-6-4-14(5-7-15)16(19)18-11-8-13(2)9-12-18/h3-7,13,17H,1,8-12H2,2H3
• InChI Key: MJOFXWLAQVXRRX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CC=C(C=C2)S(=O)(=O)NCC=C
• Molecular Formula: C16H22N2O3S
• Molecular Weight: 322.4 g/mol

Description

N-allyl-4-[(4-methyl-1-piperidinyl)carbonyl]benzenesulfonamide is a chemical compound that has been widely studied in scientific research. It is commonly referred to as AMS or AMS115, and its chemical formula is C18H24N2O3S. This compound is known for its potential use in the development of new drugs, as well as its ability to modulate various physiological and biochemical processes.

Mechanism of Action

The mechanism of action of N-allyl-4-[(4-methyl-1-piperidinyl)carbonyl]benzenesulfonamide involves its ability to bind to and modulate the activity of various neurotransmitter receptors. It has been shown to act as a partial agonist at the dopamine D2 receptor and a partial antagonist at the serotonin 5-HT2A receptor. This modulation of neurotransmitter activity can lead to changes in various physiological and biochemical processes.
Biochemical and Physiological Effects:
N-allyl-4-[(4-methyl-1-piperidinyl)carbonyl]benzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, such as dopamine, serotonin, and glutamate. It has also been shown to affect various physiological processes, such as locomotor activity and body temperature.

Advantages and Limitations for Lab Experiments

N-allyl-4-[(4-methyl-1-piperidinyl)carbonyl]benzenesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied in scientific research. However, one limitation is that it has not been extensively studied in human clinical trials, so its potential as a therapeutic agent is not yet fully understood.

Future Directions

There are several future directions for research on N-allyl-4-[(4-methyl-1-piperidinyl)carbonyl]benzenesulfonamide. One area of interest is its potential as a therapeutic agent for neurological disorders, particularly in the treatment of schizophrenia and Alzheimer's disease. Another area of interest is its potential as a tool for studying the role of neurotransmitter receptors in various physiological and biochemical processes. Further research is needed to fully understand the potential of this compound and its applications in scientific research.

Scientific Research Applications

N-allyl-4-[(4-methyl-1-piperidinyl)carbonyl]benzenesulfonamide has been studied for its potential use in the development of new drugs, particularly in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. It has been shown to modulate the activity of various neurotransmitter receptors, including the dopamine D2 receptor and the serotonin 5-HT2A receptor.